Cas no 1182349-50-3 (2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate)

• Product Name: 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate
• CAS No: 1182349-50-3
• MF: C₉H₁₂F₃NO₅
• MW: 271.190493583679
• MDL: MFCD11501649
• CID: 889637
• PubChem ID: 49759202
• Update Time: 2025-06-08

2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate
• 1-(Piperidin-4-yl)-2,2,2-trifluoroethan-1-one oxalate
• 2,2,2-trifluoro-1-(piperidin-4-yl)ethanone
• 4-(Trifluoroacetyl)piperidine ethane-1,2-dioate
• 4-(Trifluoroacetyl)piperidine oxalate
• KB-81867
• MolPort-019-937-873
• RP08866
• DTXSID40678045
• CS-W001312
• J-506741
• W-204971
• Oxalic acid--2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one (1/1)
• 2,2,2-trifluoro-1-(piperidin-4-yl)ethanone; oxalic acid
• 1182349-50-3
• AKOS015949526
• AB92626
• s11297
• oxalic acid;2,2,2-trifluoro-1-piperidin-4-ylethanone

• MDL： MFCD11501649
• Inchi： 1S/C7H10F3NO.C2H2O4/c8-7(9,10)6(12)5-1-3-11-4-2-5;3-1(4)2(5)6/h5,11H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： SFLZFXILEQHZIV-UHFFFAOYSA-N
• SMILES： FC(C(C1CCNCC1)=O)(F)F.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 271.06675697g/mol
• Monoisotopic Mass: 271.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate

Professional Introduction to 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate (CAS No. 1182349-50-3)

2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1182349-50-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both trifluoromethyl and piperidine moieties in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The trifluoromethyl group (CF₃) is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. Its incorporation into the molecule of 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate suggests that this compound may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts. This feature is particularly relevant in the context of modern drug development, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy.

The piperidine ring is another key structural element that contributes to the compound's potential utility. Piperidine derivatives are widely recognized for their role in various biological processes and have been successfully incorporated into numerous pharmacologically active agents. The specific substitution pattern at the 4-position of the piperidine ring in this compound further enhances its biological relevance. This positional specificity may influence interactions with biological targets, thereby modulating the compound's pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate and biological targets. Studies have demonstrated that the trifluoromethyl group can significantly alter the electronic properties of the molecule, leading to enhanced binding affinity to certain enzymes and receptors. These insights have been instrumental in guiding the design of more potent and selective drug candidates.

The oxalate moiety in the compound's name is another important consideration. While oxalates are often associated with calcium salts and potential toxicity, in the context of organic chemistry, they can serve as protecting groups or intermediates in synthetic pathways. The presence of an oxalate group in 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate may influence its reactivity and stability under various chemical conditions. Further research is needed to fully elucidate the role of this functional group in both synthetic applications and potential biological activities.

In light of these structural features, 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate represents a promising candidate for further exploration in drug discovery programs. Its unique combination of pharmacophoric elements suggests that it may exhibit multiple biological activities across different therapeutic areas. For instance, preliminary studies have hinted at its potential as an inhibitor of certain kinases and other enzymes involved in inflammatory pathways. These findings align with current trends in drug development, where multifunctional compounds are increasingly sought after for their ability to address complex diseases.

The synthesis of 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate involves several key steps that highlight its synthetic complexity. The introduction of the trifluoromethyl group typically requires specialized fluorination techniques or reagents. Similarly, the incorporation of the piperidine ring necessitates careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently than ever before, paving the way for scalable production processes.

The oxalate group is introduced during later stages of synthesis as a protecting or isolating agent. This strategic placement allows for subsequent modifications or derivatization without affecting other functional groups within the molecule. The ability to manipulate such functional groups with precision is crucial for developing libraries of compounds with diverse biological profiles.

From a regulatory perspective, 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. This includes comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the compound. Such studies are essential for building a robust dataset that regulators require before approving new drugs.

The growing interest in fluorinated compounds underscores their importance in modern pharmaceutical research. The ability to fine-tune electronic properties through fluorine substitution has revolutionized drug design over recent decades. As such compounds continue to be explored for their therapeutic potential, it is likely that 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanone oxalate will play a significant role in future drug development efforts.